![molecular formula C15H13Cl2NO2 B2978466 2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-ethoxyphenol CAS No. 1232818-91-5](/img/structure/B2978466.png)
2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-ethoxyphenol
Overview
Description
“2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-ethoxyphenol” is a biochemical compound with the molecular formula C15H13Cl2NO2 and a molecular weight of 310.17 . It is used for proteomics research .
Physical And Chemical Properties Analysis
The molecular weight of “2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-ethoxyphenol” is 310.17, and its molecular formula is C15H13Cl2NO2 .Scientific Research Applications
Synthesis and Structural Analysis
Research has explored the synthesis and structural analysis of compounds related to 2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-ethoxyphenol. For example, Urnezius et al. (2022) synthesized EOM-protected 2,6-bis(diphenylphosphino)-4-methylphenol and its derivatives, highlighting the significance of protecting the phenol functionality in complex molecules (Urnezius et al., 2022).
Spectroscopic Properties and Tautomerism
Demircioğlu et al. (2014) investigated the molecular structure and spectroscopic properties of a compound similar to 2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-ethoxyphenol, revealing insights into enol-keto tautomerism and spectroscopic properties (Demircioğlu et al., 2014).
Molecular Packing and Phase Transitions
Alamro et al. (2021) designed and investigated derivatives of Schiff bases for their mesomorphic properties, elucidating the effect of molecular orientations on molecular packing and phase transitions (Alamro et al., 2021).
Synthesis and Docking Studies
Demircioğlu (2021) focused on the synthesis and molecular docking studies of a compound related to 2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-ethoxyphenol, contributing to the understanding of molecular interactions (Demircioğlu, 2021).
Optoelectronic Properties and Bioactivity
Ashfaq et al. (2022) synthesized imine compounds and conducted a combined experimental and computational study to assess their optoelectronic properties and bioactivity (Ashfaq et al., 2022).
Therapeutic Potential and ADMET Evaluation
Tatlidil et al. (2022) explored the therapeutic potential of imines, including synthesis, structural analysis, and ADMET evaluation, which is crucial for assessing drug-likeness and safety profiles (Tatlidil et al., 2022).
Safety and Hazards
properties
IUPAC Name |
2-[(2,5-dichlorophenyl)iminomethyl]-6-ethoxyphenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO2/c1-2-20-14-5-3-4-10(15(14)19)9-18-13-8-11(16)6-7-12(13)17/h3-9,19H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJWWEBUPMLTOHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1O)C=NC2=C(C=CC(=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{(E)-[(2,5-dichlorophenyl)imino]methyl}-6-ethoxyphenol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-1H-indole-2-carboxamide](/img/structure/B2978392.png)
![[(4-Chlorophenyl)sulfonyl]ethyl[3-(fluoren-9-ylideneazamethoxy)-2-hydroxypropy l]amine](/img/structure/B2978394.png)
![N-(6-acetamidobenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide](/img/structure/B2978395.png)
![2-Propynyl [3-(Triethoxysilyl)propyl]carbamate](/img/structure/B2978396.png)
![1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(naphthalen-1-yl)ethanone](/img/structure/B2978397.png)
![7-(4-fluorophenyl)-1,3-dimethyl-5-((4-methylbenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2978402.png)
